Cas no 2228600-96-0 ({1-4-methoxy-3-(trifluoromethyl)phenylcyclopropyl}methanol)

• Product Name: {1-4-methoxy-3-(trifluoromethyl)phenylcyclopropyl}methanol
• CAS No: 2228600-96-0
• MF: C₁₂H₁₃F₃O₂
• MW: 246.225634336472
• CID: 5778779
• PubChem ID: 165630846
• Update Time: 2025-05-24

{1-4-methoxy-3-(trifluoromethyl)phenylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-[4-methoxy-3-(trifluoromethyl)phenyl]cyclopropyl}methanol
• 2228600-96-0
• EN300-1969098
• {1-4-methoxy-3-(trifluoromethyl)phenylcyclopropyl}methanol

• Inchi： 1S/C12H13F3O2/c1-17-10-3-2-8(11(7-16)4-5-11)6-9(10)12(13,14)15/h2-3,6,16H,4-5,7H2,1H3
• InChI Key： CUJKYLUWLKPAHA-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=CC(=C1)C1(CO)CC1)OC)(F)F

Computed Properties

• Exact Mass: 246.08676414g/mol
• Monoisotopic Mass: 246.08676414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.5Ų

Additional information on {1-4-methoxy-3-(trifluoromethyl)phenylcyclopropyl}methanol

Comprehensive Overview of {1-4-methoxy-3-(trifluoromethyl)phenylcyclopropyl}methanol (CAS No. 2228600-96-0)

{1-4-methoxy-3-(trifluoromethyl)phenylcyclopropyl}methanol is a specialized organic compound with a unique structural framework, combining a cyclopropyl ring, a methoxy group, and a trifluoromethyl substituent. This molecular architecture makes it a subject of significant interest in pharmaceutical and agrochemical research. The compound's CAS No. 2228600-96-0 serves as a critical identifier for researchers and regulatory bodies, ensuring precise tracking in scientific literature and commercial applications.

The compound's methanol functional group enhances its solubility in polar solvents, a property highly valued in drug formulation and chemical synthesis. Recent studies highlight its potential as an intermediate in the development of small-molecule therapeutics, particularly in targeting metabolic disorders and inflammatory pathways. Its trifluoromethyl moiety, a common feature in modern pharmaceuticals, contributes to improved metabolic stability and bioavailability, aligning with current trends in drug discovery optimization.

In agrochemical applications, {1-4-methoxy-3-(trifluoromethyl)phenylcyclopropyl}methanol has shown promise as a precursor for novel crop protection agents. The cyclopropyl ring's rigidity and the electron-withdrawing nature of the trifluoromethyl group may influence interactions with biological targets, a topic frequently searched in structure-activity relationship (SAR) studies. This aligns with growing industry demand for eco-friendly pesticides with reduced environmental persistence.

Synthetic routes to this compound often involve Pd-catalyzed cross-coupling or cyclopropanation reactions, reflecting broader interest in transition metal catalysis and ring-strain utilization—key topics in contemporary organic chemistry forums. Analytical characterization typically employs NMR spectroscopy (particularly 19F-NMR due to the fluorine content) and high-resolution mass spectrometry, techniques frequently discussed in chemical analysis communities.

From a commercial perspective, suppliers often list this compound under search terms like "high-purity cyclopropyl methanol derivatives" or "trifluoromethyl aromatic building blocks", catering to researchers exploring fluorine chemistry or three-membered ring systems. Its stability under standard storage conditions (typically 2-8°C under inert atmosphere) makes it practical for laboratory use, addressing common queries about compound handling protocols.

Ongoing research explores its potential in material science, particularly as a monomer for specialty polymers with unique dielectric properties. This application taps into the surge of interest in advanced polymeric materials for electronics and coatings. The compound's meta-substituted aromatic core also makes it a candidate for liquid crystal development, a niche but growing field in display technology research.

Regulatory documentation emphasizes its classification as a non-hazardous substance under standard handling conditions, though proper laboratory safety measures (gloves, eye protection) are recommended—a point frequently emphasized in chemical safety guidelines. Environmental fate studies suggest moderate biodegradability, a consideration for industrial users concerned with green chemistry principles.

Patent landscapes reveal increasing interest in this structural motif, with applications ranging from kinase inhibitors to flavor/fragrance precursors. This versatility explains its appearance in search queries like "multifunctional pharmaceutical intermediates" or "cyclopropane-based synthons". The compound's chiral center (when present) adds another dimension of interest for asymmetric synthesis applications.

For analytical chemists, the compound's distinct UV absorption profile (λ_max ~275 nm) facilitates HPLC method development, addressing common challenges in impurity profiling. Thermal analysis (DSC/TGA) indicates stability up to ~150°C, information valuable for process chemists optimizing scale-up protocols—a recurrent theme in process chemistry discussions.

In academic settings, this compound serves as an excellent case study for teaching conformational analysis (cyclopropane ring strain), electronic effects (methoxy vs. trifluoromethyl substituents), and retrosynthetic planning. These pedagogical applications respond to educator searches for illustrative organic chemistry examples that bridge theoretical concepts with industrial relevance.